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Compound of Interest

Compound Name: Entecavir-d2

Cat. No.: B12410686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

Entecavir in biological matrices, primarily human plasma. The methodologies outlined are

based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-

performance liquid chromatography (HPLC) techniques, ensuring high sensitivity, specificity,

and reliability for pharmacokinetic studies, bioequivalence studies, and therapeutic drug

monitoring.

Overview of Analytical Methodologies
The quantitative determination of Entecavir in biological fluids is crucial for assessing its

bioavailability and pharmacokinetic profile. Several analytical methods have been developed

and validated for this purpose, with LC-MS/MS being the most prevalent due to its superior

sensitivity and selectivity. High-performance liquid chromatography (HPLC) with UV detection is

also utilized, particularly for bulk drug and pharmaceutical dosage form analysis.

Commonly employed sample preparation techniques include solid-phase extraction (SPE) and

protein precipitation (PP). The choice of method depends on the required sensitivity, sample

matrix, and available instrumentation.
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The following tables summarize the quantitative data from various validated methods for

Entecavir analysis in biological matrices.

Table 1: LC-MS/MS Method Parameters and Validation Data
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Parameter Method 1 Method 2 Method 3 Method 4

Biological Matrix Human Plasma
Rat and Dog

Plasma
Human Plasma Human Plasma

Internal Standard

(IS)

Lamivudine (LM)

[1][2]
Ganciclovir[3]

Entecavir-

13C215N[4]
Lobucavir[5]

Extraction

Method

Solid-Phase

Extraction (SPE)

[1][2]

Solid-Phase

Extraction (SPE)

[3]

Protein

Precipitation

(Methanol)[4]

Solid-Phase

Extraction (SPE)

[5]

Linearity Range
50.0 - 20,000.0

pg/mL[1][2]
0.01 - 9 µg/mL[3] 0.1 - 20 ng/mL[4]

5 - 25,000

pg/mL[5]

Correlation

Coefficient (r)
≥ 0.9983[1][2] Not Specified > 0.99[4] Not Specified

Lower Limit of

Quantification

(LLOQ)

50.0 pg/mL[1] 0.01 µg/mL[3] 0.1 ng/mL[4] 5 pg/mL[5]

Intra-day

Precision

(%RSD)

1.2 - 4.2%[1][2] < 10%[3]

Meets

acceptance

criteria[4]

12.3% CV[5]

Inter-day

Precision

(%RSD)

1.2 - 4.2%[1][2] < 10%[3]

Meets

acceptance

criteria[4]

3.1% CV[5]

Accuracy

Within

acceptable

range[1]

98.1 - 102.5%[3]

Meets

acceptance

criteria[4]

± 7.6% Dev[5]

Recovery Not Specified 93.9 - 96.7%[3] Not Specified ~80%[5]

Matrix Effect Not Specified Not Specified
No matrix effect

observed[4]

~0.45

(compensated by

IS)[5]

Table 2: HPLC Method Parameters and Validation Data
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Parameter Method 1 Method 2

Sample Type Bulk Drug and Tablets Spiked Plasma

Internal Standard (IS) Not Specified Etoposide[6]

Extraction Method Not Applicable Protein Precipitation (TCA)[6]

Linearity Range 5 - 25 µg/mL[7][8] Not Specified

Correlation Coefficient (r²) > 0.999[7] Not Specified

Lower Limit of Quantification

(LLOQ)
Not Specified 0.0097 µg/mL[6]

Precision (%CV) < 2.0[7] < 3%[6]

Accuracy 98.79 - 99.91%[7][8] 97 - 99%[6]

Recovery 98.6 - 101.2%[7] 82.0 - 89.95%[6]

Experimental Protocols
This section provides detailed protocols for the key experiments cited in the quantitative

analysis of Entecavir.

LC-MS/MS Protocol for Entecavir in Human Plasma
This protocol is based on a validated method using solid-phase extraction and tandem mass

spectrometry.[1][2]

3.1.1. Materials and Reagents

Entecavir and Lamivudine (Internal Standard) reference standards

Methanol (HPLC grade)

Ammonium hydrogen carbonate (analytical grade)

Water (deionized, 18 MΩ·cm)

Human plasma (blank, drug-free)
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Solid-phase extraction cartridges (e.g., Oasis HLB)

3.1.2. Instrumentation

Liquid chromatograph coupled with a tandem mass spectrometer (LC-MS/MS)

XBridge-C18 column (4.6 mm × 50 mm, 5-μm)[1][2]

3.1.3. Sample Preparation (Solid-Phase Extraction)

Thaw plasma samples at room temperature.

To 500 µL of plasma, add the internal standard (Lamivudine) solution.

Vortex for 30 seconds.

Condition the SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute Entecavir and the IS with methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in the mobile phase.

Inject an aliquot into the LC-MS/MS system.

3.1.4. Chromatographic and Mass Spectrometric Conditions

Mobile Phase: 10 mM Ammonium hydrogen carbonate (pH 10.5):Methanol (85:15 v/v)[1][2]

Flow Rate: 0.3 mL/min[1][2]

Column Temperature: Ambient

Ionization Mode: Positive Electrospray Ionization (ESI+)
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Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Entecavir: m/z 278.1 → 152.1[1][2]

Lamivudine (IS): m/z 230.2 → 112.0[1][2]

HPLC Protocol for Entecavir in Spiked Plasma
This protocol is based on a validated method using protein precipitation and UV detection.[6]

3.2.1. Materials and Reagents

Entecavir and Etoposide (Internal Standard) reference standards

Acetonitrile (HPLC grade)

Phosphate buffer (10 mM)

Phosphoric acid

Trichloroacetic acid (TCA)

Water (deionized)

Human plasma (blank, drug-free)

3.2.2. Instrumentation

High-Performance Liquid Chromatograph with UV detector

C18 ODS Hypersil column (150 × 4.6 mm, 5 µm)[6]

3.2.3. Sample Preparation (Protein Precipitation)

Take 0.5 mL of plasma in a centrifuge tube.

Add 20 µL of Entecavir standard solution and the internal standard (Etoposide).
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Add 15 µL of 5% TCA and vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Collect the supernatant.

Inject a 20 µL aliquot into the HPLC system.[6]

3.2.4. Chromatographic Conditions

Mobile Phase: Acetonitrile:10 mM Phosphate Buffer (80:20 v/v), pH adjusted to 3.5 with

phosphoric acid.[6]

Flow Rate: 1.0 mL/min[6]

Detection Wavelength: 218 nm[6]

Column Temperature: Ambient

Run Time: 10 minutes[6]

Visualizations
Experimental Workflow for LC-MS/MS Analysis
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Caption: Workflow for Entecavir analysis by LC-MS/MS.
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Experimental Workflow for HPLC Analysis

Sample Preparation Analysis Data Processing

Plasma Sample Add Entecavir & IS Add TCA (Protein Precipitation) Vortex Centrifuge Collect Supernatant HPLC Injection UV Detection Data Acquisition Peak Integration Quantification Result Reporting

Click to download full resolution via product page

Caption: Workflow for Entecavir analysis by HPLC.

Bioanalytical Method Validation Parameters

Bioanalytical Method Validation

Selectivity & Specificity Accuracy Precision (Intra- & Inter-day) Linearity & Range Lower Limit of Quantification Extraction Recovery Matrix Effect Stability (Freeze-thaw, Bench-top, etc.)

Click to download full resolution via product page

Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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